2,4,7-Trimethyl-6-[2-(2-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2,4,7-trimethyl-6-[2-(2-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H22N6O2/c1-12-7-5-6-8-14(12)20-9-10-24-13(2)11-25-15-16(21-18(24)25)22(3)19(27)23(4)17(15)26/h5-8,11,20H,9-10H2,1-4H3
• InChI Key: KCZCJBRETDCPLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

2,4,7-Trimethyl-6-[2-(2-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione, commonly known as SCH-58261, is a potent and selective antagonist of the adenosine A2A receptor. This compound has been the subject of extensive research due to its potential therapeutic applications in various diseases, including Parkinson's disease, Huntington's disease, and cancer.

Scientific Research Applications

Antioxidant Capacity Assays

Imidazole derivatives, including those structurally related to the mentioned compound, have been studied for their role in antioxidant capacity assays. The ABTS/PP decolorization assay is one such method used to evaluate the antioxidant capacity of compounds, including phenolic antioxidants which can form coupling adducts with radical cations like ABTS•+. This process is crucial for understanding how antioxidants contribute to the total antioxidant capacity, highlighting the specificity and relevance of oxidation products in various applications, including food preservation and pharmaceuticals (Ilyasov et al., 2020).

Synthesis and Biological Applications of Hydantoin Derivatives

The compound's structural similarity to hydantoin derivatives underscores its potential significance in medicinal chemistry. Hydantoin and its derivatives are known for a broad range of biological and pharmacological activities, making them valuable in therapeutic and agrochemical applications. This group of compounds is crucial for the synthesis of non-natural amino acids and their conjugates, which have potential medical applications. The versatility of hydantoin derivatives in drug discovery highlights the potential research applications of structurally similar compounds (Shaikh et al., 2023).

Development of Synthetic Biology Tools

Research into the development of unnatural base pairs for synthetic biology offers insights into the application of imidazole derivatives in creating new genetic systems. The study of imidazo[5',4':4.5]pyrido[2,3-d]pyrimidines and 1,8-naphthyridines demonstrates the potential of imidazole derivatives in enhancing the tools available for genetic engineering and synthetic biology. These developments have implications for the production of novel biomolecules and therapeutic agents (Saito-Tarashima & Minakawa, 2018).

Pharmaceutical Analysis and Drug Development

The structural features of imidazole and purine derivatives make them interesting candidates for pharmaceutical analysis and drug development. For example, high-performance thin-layer chromatography (HPTLC) methods have been developed for the analysis of drugs like linagliptin, which shares structural similarities with purine-based compounds. This research highlights the importance of such compounds in developing analytical methods for pharmaceuticals, ensuring drug quality and stability (Rode & Tajne, 2021).